Cas no 93656-02-1 ( )

  structure
  structure
Product Name: 
CAS No:93656-02-1
MF:C18H14O8
MW:358.298965930939
CID:999937
PubChem ID:86498
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 2,3-dibenzoyloxybutanedioic acid
    • L-Dibenzoyltartaric acid
    • Dibenzoyl d-tartaric acid
    • 2,3-Bis(benzoyloxy)succinic acid #
    • Snc86
    • 93656-02-1
    • AS-11872
    • [-]-Dibenzoyltartaric acid
    • NSC338494
    • O,O-Dibenzoyl-(+)-tartaric acid
    • AC-3427
    • 2423110-25-0
    • BP-12996
    • NSC-118224
    • O,O-Dibenzoyltartaric acid
    • NSC-338494
    • (+)2,3-dibenzoyl-d-tartaric acid
    • Butanedioic acid,3-bis(benzoyloxy)-, [R-(R*,R*)]-
    • YONLFQNRGZXBBF-UHFFFAOYSA-N
    • (-)-Dibenzoyltartaric acid
    • (+)-Dibenzoyl-D-tartaric acid
    • AKOS016038551
    • (2R,3R)-2,3-Bis(benzoyloxy)butanedioic Acid (Dibenzoyltartric Acid)
    • SY003764
    • AKOS001593260
    • L016298
    • 2,3-Bis(benzoyloxy)succinic acid
    • FT-0604420
    • (-)-Dibenzoyl-L(+)-tartaric acid
    • FT-0604387
    • NSC118224
    • D-1455
    • (+)-Dibenzoyl tartaric acid
    • SCHEMBL7685
    • 2,3-bis(benzoyloxy)butanedioic acid
    • 2,3-BIS-BENZOYLOXY-SUCCINIC ACID
    • NS00126991
    • 100632-52-8
    • DTXSID90859761
    • [-]-Dibenzoyl tartaric acid
    • EN300-116981
    • MFCD00063222
    • STL256858
    • DB-016138
    • [S-(R*,R*)]-2,3-Bis(benzoyloxy)succinic acid; (-)-Di-1,4-O-benzoyl-L-tartaric acid; D-Tartaric acid 2,3-dibenzoate
    • 2,3-bis[(phenylcarbonyl)oxy]butanedioic acid
    • DB-016136
    •  
    • Inchi: 1S/C18H14O8/c19-15(20)13(25-17(23)11-7-3-1-4-8-11)14(16(21)22)26-18(24)12-9-5-2-6-10-12/h1-10,13-14H,(H,19,20)(H,21,22)
    • InChI Key: YONLFQNRGZXBBF-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)C(C(=O)O)C(C(=O)O)OC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 358.06886740g/mol
  • Monoisotopic Mass: 358.06886740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 9
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 127Ų
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